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Compound Name: 5,5'-Methylenebis(2-aminophenol)

Cat. No.: B1607468 Get Quote

Synthesis of 5,5'-Methylenebis(2-aminophenol):
Application Notes and Protocols
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed application notes and experimental protocols for the synthesis

of 5,5'-Methylenebis(2-aminophenol) from 2-aminophenol and formaldehyde. The primary

synthesis route involves an acid-catalyzed electrophilic aromatic substitution reaction. This

compound serves as a critical monomer in the production of high-performance polymers, such

as poly(o-hydroxyamides) and polybenzoxazoles, which are valued for their exceptional

thermal stability and mechanical properties.[1] The protocols provided herein are based on

established chemical principles and analogous syntheses, offering a comprehensive guide for

laboratory preparation.

Introduction
5,5'-Methylenebis(2-aminophenol) is a bifunctional aromatic compound featuring two 2-

aminophenol units linked by a methylene bridge. The presence of reactive amino and hydroxyl

groups on each aromatic ring makes it a valuable precursor in polymer chemistry and in the

synthesis of specialized ligands. The most prevalent and efficient method for its preparation is

the condensation reaction between 2-aminophenol and formaldehyde under acidic conditions.
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[1] The acid catalyst facilitates the formation of a carbocation from formaldehyde, which then

undergoes electrophilic attack on the electron-rich aromatic rings of 2-aminophenol, primarily at

the para position to the hydroxyl group, to form the methylene bridge.

Reaction and Mechanism
The synthesis proceeds via an acid-catalyzed electrophilic aromatic substitution. The key steps

are:

Protonation of Formaldehyde: In the presence of a strong acid, such as hydrochloric acid,

the formaldehyde oxygen is protonated, increasing the electrophilicity of the carbonyl carbon.

Electrophilic Attack: The activated formaldehyde is attacked by the electron-rich 2-

aminophenol molecule. The hydroxyl and amino groups direct the substitution to the ortho

and para positions. Due to steric hindrance from the hydroxyl group, the para position (C5) is

favored.

Formation of a Benzylic Alcohol Intermediate: This initial reaction forms a 4-

(hydroxymethyl)-2-aminophenol intermediate.

Second Electrophilic Attack: The benzylic alcohol is protonated and subsequently loses

water to form a benzylic carbocation. This carbocation then attacks a second molecule of 2-

aminophenol at the 5-position.

Deprotonation: The final product, 5,5'-Methylenebis(2-aminophenol), is formed after

deprotonation.

Experimental Protocols
Materials and Equipment

2-Aminophenol (C₆H₇NO)

Formaldehyde (37% aqueous solution, HCHO)

Concentrated Hydrochloric Acid (HCl)

Sodium Hydroxide (NaOH) solution (10%)
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Distilled Water

Ethanol

Round-bottom flask with a reflux condenser

Magnetic stirrer with heating mantle

Büchner funnel and flask

pH meter or pH paper

Standard laboratory glassware

Synthesis Protocol
A procedure analogous to the synthesis of a similar methylene-bridged aminophenol derivative

is described below.

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve 0.1 moles of 2-aminophenol in an appropriate amount of aqueous

solution.

Acidification: At a temperature of approximately 50°C, slowly add concentrated hydrochloric

acid to the solution with constant stirring.

Addition of Formaldehyde: While maintaining the temperature at 60°C, add a 3% aqueous

solution of formaldehyde (approximately 0.05 to 0.1 moles) dropwise to the reaction mixture.

Reaction: Stir the reaction mixture vigorously for at least one hour at 60°C.

Neutralization and Precipitation: After the reaction is complete, cool the mixture and

neutralize it with a 10% sodium hydroxide solution until the pH is neutral. The product will

precipitate out of the solution.

Isolation and Purification: Filter the precipitate using a Büchner funnel and wash it with hot

water. The crude product can be further purified by recrystallization from a suitable solvent

such as ethanol.
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Drying: Dry the purified product in a vacuum oven.

Data Presentation
Table 1: Reactant and Product Properties

Compound Formula
Molar Mass ( g/mol
)

CAS Number

2-Aminophenol C₆H₇NO 109.13 95-55-6

Formaldehyde CH₂O 30.03 50-00-0

5,5'-Methylenebis(2-

aminophenol)
C₁₃H₁₄N₂O₂ 230.26 22428-30-4

Table 2: Typical Characterization Data for 5,5'-Methylenebis(2-aminophenol)

Property Value

Appearance White to off-white solid[2]

Purity >98% (Typical)

Storage Store at < -15°C in a well-sealed container[2]

Note: Specific yield and melting point data are dependent on the precise reaction conditions

and purification efficiency.
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Caption: A flowchart illustrating the synthesis of 5,5'-Methylenebis(2-aminophenol).
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Caption: The electrophilic aromatic substitution mechanism for the synthesis.

Applications in Drug Development and Research
5,5'-Methylenebis(2-aminophenol) is a fundamental building block for high-performance,

heat-resistant polymers such as poly(o-hydroxyamides) and polybenzoxazoles (PBOs).[1] The

synthesis of these polymers typically involves a two-step process. First, a polycondensation

reaction of 5,5'-Methylenebis(2-aminophenol) with an aromatic diacid chloride forms a

poly(o-hydroxyamide).[1] This is followed by a thermal cyclodehydration reaction to yield the
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final polybenzoxazole.[1] These materials are of significant interest in the aerospace and

automotive industries due to their superior thermal and chemical stability.[1]

Furthermore, the amino and hydroxyl functionalities of 5,5'-Methylenebis(2-aminophenol)
allow for its use as a precursor in the synthesis of various heterocyclic compounds and as a

ligand in coordination chemistry.

Safety and Handling
2-Aminophenol is harmful if swallowed and may cause skin and eye irritation. Formaldehyde is

a known carcinogen and is toxic. All manipulations should be carried out in a well-ventilated

fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat)

should be worn. Refer to the Material Safety Data Sheets (MSDS) for each reagent before

commencing any experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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